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This technical guide provides a comprehensive overview of the thermal neutron capture cross-
section of Curium-243 (Cm-243), a critical parameter in various nuclear applications, including
reactor physics, actinide transmutation, and the production of heavy isotopes. This document
consolidates key quantitative data, details established experimental methodologies, and
visualizes the underlying nuclear processes and experimental workflows.

Quantitative Data Summary

The thermal neutron capture cross-section of Cm-243, which describes the probability of a Cm-
243 nucleus capturing a thermal neutron, has been determined through various experiments
and is compiled in several major nuclear data libraries. The values for the (n,y) reaction at the
standard thermal neutron energy of 0.0253 eV are presented below for comparison.
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Data Source/Evaluation

Thermal Neutron Capture
Cross-Section (barns)

Notes

Experimental Values

Measured using cobalt-

monitored reactor irradiations

Bemis Jr., C. E., etal. (1977) 130.7 £ 9.6 ) ] )
and cadmium filter techniques.
[1]
Evaluated Nuclear Data
Libraries
Japanese Evaluated Nuclear
JENDL-4.0 131.4 Data Library, calculated at
300K.[2]
Value not explicitly found in Evaluated Nuclear Data File, a
ENDF/B-VIII.O . _
search results comprehensive US library.
o ) Joint Evaluated Fission and
Value not explicitly found in ] )
JEFF-3.3 Fusion File, a European

search results

collaborative project.

Note: The values from evaluated nuclear data libraries represent the recommended cross-

section based on a statistical analysis of available experimental data and theoretical models.

Discrepancies between different evaluations can exist due to the inclusion of different

experimental datasets and the use of varied evaluation methodologies.

Experimental Protocols

The determination of the thermal neutron capture cross-section of Cm-243 primarily relies on
two established experimental techniques: the Activation Method and the Time-of-Flight (TOF)
Method.

Activation Method

The activation method is a widely used technique for measuring neutron capture cross-
sections. It involves irradiating a sample of the target nuclide with a known neutron flux and
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then measuring the radioactivity of the product nuclide.

Detailed Methodology:

Sample Preparation: A sample of high-purity, isotopically known Curium-243 is prepared.
The mass and isotopic composition of the sample are precisely determined. The sample is
often encapsulated to contain the radioactive material safely.

Irradiation: The Cm-243 sample is placed in a well-characterized thermal neutron field,
typically within a nuclear reactor. To isolate the thermal neutron capture events from those
induced by epithermal neutrons, a cadmium filter can be used. Cadmium has a large
absorption cross-section for neutrons with energies below about 0.5 eV. By performing
irradiations with and without the cadmium cover, the contribution from thermal neutrons can
be determined by subtraction. Neutron flux monitors, such as cobalt or gold foils, are co-
irradiated with the sample to accurately measure the neutron flux.

Post-Irradiation Analysis: After irradiation, the sample is removed and the activity of the
product nuclide, Curium-244 (Cm-244), is measured. Cm-244 is an alpha emitter with a half-
life of 18.1 years. The alpha particles emitted from the decay of Cm-244 are detected using a
high-resolution alpha spectrometer.

Cross-Section Calculation: The thermal neutron capture cross-section is then calculated
based on the measured activity of Cm-244, the known neutron flux, the number of Cm-243
target atoms, and the irradiation and decay times.

Time-of-Flight (TOF) Method

The Time-of-Flight (TOF) method is a powerful technique for measuring energy-dependent

neutron cross-sections. It relies on determining the neutron's energy by measuring the time it

takes to travel a known distance.

Detailed Methodology:

e Pulsed Neutron Source: The experiment utilizes a pulsed neutron source, such as a

spallation source or an electron linear accelerator. These sources produce short bursts of
neutrons with a wide range of energies.
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» Neutron Flight Path: The pulsed neutrons travel down a long, evacuated flight path. The
length of the flight path is precisely known.

o Sample and Detector Placement: The Cm-243 sample is placed at a known distance from
the neutron source. A detector system is positioned to detect the prompt gamma-rays
emitted immediately following a neutron capture event in the sample.

o Time Measurement: The time difference between the creation of the neutron pulse (start
signal) and the detection of the capture gamma-ray (stop signal) is measured. This time-of-
flight is directly related to the velocity, and therefore the kinetic energy, of the neutron that
induced the capture event.

» Data Analysis: By recording a large number of capture events and their corresponding times-
of-flight, a spectrum of capture events as a function of neutron energy can be generated.
This spectrum, when normalized to the incident neutron flux (which is also measured as a
function of energy), yields the energy-dependent neutron capture cross-section. The thermal
cross-section is then the value at 0.0253 eV.

Visualizations
Nuclear Reaction and Decay Pathway

The following diagram illustrates the nuclear reaction of thermal neutron capture by Curium-
243 and the subsequent alpha decay of the product, Curium-244.
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Caption: Neutron capture by Cm-243 leads to Cm-244, which then alpha decays to Pu-240.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1197759?utm_src=pdf-body
https://www.benchchem.com/product/b1197759?utm_src=pdf-body
https://www.benchchem.com/product/b1197759?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for the Activation Method

The logical flow of the activation method for determining the thermal neutron capture cross-
section is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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